Cas no 1197904-88-3 (N-(cyanomethyl)-3-acetamido-N-propyl-3-(thiophen-2-yl)propanamide)

• Product Name: N-(cyanomethyl)-3-acetamido-N-propyl-3-(thiophen-2-yl)propanamide
• CAS No: 1197904-88-3
• MF: C₁₄H₁₉N₃O₂S
• MW: 293.384561777115
• CID: 5674108
• PubChem ID: 45835203
• Update Time: 2025-05-25

N-(cyanomethyl)-3-acetamido-N-propyl-3-(thiophen-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 1197904-88-3
• EN300-26680265
• N-(cyanomethyl)-3-acetamido-N-propyl-3-(thiophen-2-yl)propanamide
• AKOS034586231
• 3-acetamido-N-(cyanomethyl)-N-propyl-3-thiophen-2-ylpropanamide
• Z785961276

• Inchi： 1S/C14H19N3O2S/c1-3-7-17(8-6-15)14(19)10-12(16-11(2)18)13-5-4-9-20-13/h4-5,9,12H,3,7-8,10H2,1-2H3,(H,16,18)
• InChI Key： TVDCQYKVSDMHLJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CC(N(CC#N)CCC)=O)NC(C)=O

Computed Properties

• Exact Mass: 293.11979803g/mol
• Monoisotopic Mass: 293.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 101Ų

Additional information on N-(cyanomethyl)-3-acetamido-N-propyl-3-(thiophen-2-yl)propanamide

Comprehensive Overview of N-(cyanomethyl)-3-acetamido-N-propyl-3-(thiophen-2-yl)propanamide (CAS 1197904-88-3): Properties, Applications, and Research Insights

The compound N-(cyanomethyl)-3-acetamido-N-propyl-3-(thiophen-2-yl)propanamide (CAS 1197904-88-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. With its unique structural features, including a thiophene ring and cyanomethyl group, this compound exhibits versatile reactivity and potential applications in drug discovery and functional materials. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are crucial in developing new therapeutic agents.

Recent studies highlight the growing demand for thiophene-containing compounds like 1197904-88-3, driven by their electronic properties and bioactivity. The acetamido and propyl moieties in its structure contribute to enhanced solubility and bioavailability, making it valuable for medicinal chemistry applications. As the pharmaceutical industry shifts toward targeted drug design, this compound's modular structure allows for precise modifications to optimize pharmacokinetic profiles.

From a synthetic chemistry perspective, N-(cyanomethyl)-3-acetamido-N-propyl-3-(thiophen-2-yl)propanamide serves as a key intermediate in multicomponent reactions. Its cyanomethyl group enables diverse transformations, including cyclizations and nucleophilic additions, aligning with current trends in green chemistry and atom economy. Laboratories focusing on high-throughput screening often utilize derivatives of this compound to explore structure-activity relationships in enzyme inhibition studies.

The compound's thiophene core resonates with materials science innovations, particularly in organic electronics and conductive polymers. With increasing interest in flexible electronics and biocompatible sensors, researchers are investigating how modifications to the propanamide backbone can tune electronic properties. This dual applicability in life sciences and advanced materials makes CAS 1197904-88-3 a compelling subject for interdisciplinary research.

Analytical characterization of 1197904-88-3 typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm the compound's purity and stereochemistry, which are critical for reproducibility in preclinical studies. Recent publications emphasize its stability under physiological conditions, addressing common concerns about compound degradation in biological assays.

As regulatory agencies emphasize structure-based drug design, the precise molecular architecture of N-(cyanomethyl)-3-acetamido-N-propyl-3-(thiophen-2-yl)propanamide offers advantages for intellectual property protection. Patent analyses reveal growing interest in its derivatives for central nervous system targets and metabolic disorders, reflecting broader trends in precision medicine.

Environmental considerations in chemical synthesis have put 1197904-88-3 under scrutiny for its biodegradation profile. Current research explores catalytic processes to minimize waste generation during its production, aligning with sustainable chemistry principles. The compound's low ecotoxicity data (where available) supports its use in benign-by-design strategies.

In computational chemistry, molecular docking studies utilize thiophen-2-yl propanamide derivatives to predict binding affinities for various protein targets. This in silico approach accelerates lead optimization while reducing laboratory resource consumption. The cyanomethyl group's electron-withdrawing properties are frequently modeled to understand charge distribution in enzyme-substrate complexes.

Supply chain professionals note increasing availability of CAS 1197904-88-3 through specialized fine chemical suppliers, with purity grades ranging from 95% to GC-MS verified 99%. Storage recommendations typically emphasize protection from moisture and oxidation, with stability data supporting long-term viability under inert atmospheres.

Future research directions may explore the compound's potential in photopharmacology, where its thiophene moiety could enable light-responsive activity. Additionally, its application in metal-organic frameworks (MOFs) as a functional linker presents opportunities in molecular recognition technologies. These emerging applications demonstrate how N-(cyanomethyl)-3-acetamido-N-propyl-3-(thiophen-2-yl)propanamide continues to inspire innovation across scientific disciplines.